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Compound of Interest

Compound Name: WWL0245

Cat. No.: B10830917

Introduction

WWL0245 is a potent and selective Proteolysis Targeting Chimera (PROTAC) that targets the
bromodomain and extra-terminal domain (BET) protein BRD4 for degradation.[1][2] In
androgen receptor (AR)-positive prostate cancer, BRD4 is a critical co-activator of AR and
regulates the transcription of key oncogenes such as c-Myc. By inducing the ubiquitination and
subsequent proteasomal degradation of BRD4, WWL0245 effectively downregulates the AR
signaling axis, leading to cell cycle arrest and apoptosis in prostate cancer cells.[1] These
application notes provide detailed protocols for utilizing WWL0245 to study its effects on
prostate cancer cell lines.

Data Presentation

The antiproliferative activity of WWL0245 has been evaluated in various prostate cancer cell
lines. The half-maximal inhibitory concentration (IC50) and half-maximal degradation
concentration (DC50) values are summarized below.
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Cell Line Type IC50 (pM) DC50 of BRD4  Characteristic
S
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" type AR
sensitive
AR-positive, o Expresses
Not explicitly
LNCaP Androgen- 0.021 mutant AR
- stated
sensitive (T878A)
AR-positive, Expresses AR
22Rv1 Castration- 0.053 Sub-nanomolar and AR-V7 splice
resistant variant
] Effective BRD4 Androgen-
DuU145 AR-negative >10

degradation independent

Data compiled from publicly available information.[2]

Signaling Pathway

WWL0245 functions by hijacking the cell's ubiquitin-proteasome system to selectively degrade
BRD4. This degradation leads to the downregulation of key oncogenic signaling pathways in
AR-positive prostate cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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